7-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine
Overview
Description
“7-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine” is a chemical compound with the molecular formula C10H12BrN . It has a molecular weight of 226.12 . The IUPAC name for this compound is 7-bromo-1,2,3,4-tetrahydro-1-naphthalenylamine .
Molecular Structure Analysis
The InChI code for “7-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine” is 1S/C10H12BrN/c11-8-5-4-7-2-1-3-10(12)9(7)6-8/h4-6,10H,1-3,12H2 . The Canonical SMILES for this compound is C1CC(C2=C(C1)C=CC(=C2)Br)N .
Physical And Chemical Properties Analysis
The compound “7-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine” is a solid at room temperature . It should be stored in a refrigerator .
Scientific Research Applications
Synthesis of Bioactive Compounds
7-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine and its derivatives are important synthetic intermediates for bioactive compounds. The acylation of these compounds and subsequent reactions like oxidation and stereoselective reduction lead to the formation of aminonaphthyl alcohols, which are significant in the synthesis of bioactive molecules (Men Wei-dong, 2013).
Dopaminergic Compounds Synthesis
The compound plays a crucial role in synthesizing dopaminergic compounds. For instance, 5-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine, a variant, has been synthesized as a biologically active compound, indicating the potential of 7-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine in medicinal chemistry (Necla Öztaşkın et al., 2011).
Development of Tetrahydro-β-carbolines
In the synthesis of 3,4-fused tetrahydro-β-carbolines, a new class of compounds, 7-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine derivatives have shown effectiveness. These are synthesized through conjugate addition reactions and are significant in exploring new therapeutic compounds (R. Malhotra et al., 2013).
Chiral Auxiliary in Asymmetric Reactions
The compound is used as a chiral auxiliary in Reformatsky-type reactions, which are important in creating asymmetric molecules for pharmaceutical applications (F. Orsini et al., 2005).
Serotonergic and Dopaminergic System Effects
Derivatives of 7-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine have been studied for their effects on the central serotonergic (5-HT1A) and dopaminergic (D2) systems. These studies are crucial in understanding the compound's role in neurotransmitter regulation (P. Stjernlöf et al., 1993).
Photochemical Synthesis and Transformation
The compound is also utilized in photochemical synthesis and transformation, creating new compounds through radical cyclization and ring expansion reactions, which are important in developing new chemical entities (E. Hasegawa, 1997).
Safety and Hazards
The safety information available indicates that this compound may be harmful if swallowed . Precautionary measures include avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, and ensuring adequate ventilation .
properties
IUPAC Name |
7-bromo-1,2,3,4-tetrahydronaphthalen-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12BrN/c11-8-5-4-7-2-1-3-10(12)9(7)6-8/h4-6,10H,1-3,12H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PHUSWQSCHYYQQF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C2=C(C1)C=CC(=C2)Br)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12BrN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60585666 |
Source
|
| Record name | 7-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60585666 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
865472-04-4 |
Source
|
| Record name | 7-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60585666 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[3-(Cyclopentyloxy)benzyl]-1-(5-methyl-1-phenyl-1H-pyrazol-4-yl)-1-ethanamine](/img/structure/B1462806.png)
![4-Chloro-1-methyl-3-tetrahydro-2H-pyran-4-yl-1H-pyrazolo[3,4-d]pyrimidine](/img/structure/B1462808.png)
![6-(Trifluoromethyl)-1H-pyrrolo[2,3-B]pyridine-2-carboxylic acid](/img/structure/B1462810.png)
![1-[1-(4-Methoxy-3-methylphenyl)-1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl]-2-butyn-1-one](/img/structure/B1462811.png)
![(E)-N-{[7-Chloro-5-(3-thienyl)-2,3-dihydro-1-benzofuran-2-yl]methyl}-3-(3-pyridinyl)-2-propenamide](/img/structure/B1462812.png)
![{[2,5-dimethyl-1-(4-methylbenzyl)-1H-pyrrol-3-yl]methyl}amine](/img/structure/B1462816.png)